Cas no 2023196-66-7 (rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate)

• Product Name: rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate
• CAS No: 2023196-66-7
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6452106
• PubChem ID: 159836956
• Update Time: 2025-11-01

rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-3541876
• 2023196-66-7
• rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate

• Inchi： 1S/C13H25NO2/c1-6-11-8-7-10(2)14(9-11)12(15)16-13(3,4)5/h10-11H,6-9H2,1-5H3/t10-,11-/m1/s1
• InChI Key： NOEWSZJKTBDLNV-GHMZBOCLSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](CC)CC[C@H]1C)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate

Rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate (CAS No. 2023196-66-7): An Overview

Rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate (CAS No. 2023196-66-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely used as building blocks in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate makes it particularly valuable in the development of enantiomerically pure compounds. Enantiomeric purity is crucial in pharmaceuticals, as different enantiomers can exhibit distinct biological activities, with one enantiomer being therapeutically beneficial while the other may be inactive or even harmful. Therefore, the ability to synthesize and isolate specific enantiomers is a key aspect of modern drug development.

Recent research has highlighted the importance of piperidine derivatives in the design and synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of piperidine scaffolds in the development of potent inhibitors for various disease targets, including kinases and G protein-coupled receptors (GPCRs). The chiral structure of rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate provides a versatile platform for further functionalization and optimization, making it a promising candidate for drug discovery efforts.

In terms of synthetic methods, several efficient routes have been developed for the preparation of rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity. A recent paper in Organic Letters described a palladium-catalyzed asymmetric allylic alkylation reaction that yielded rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate with excellent yields and enantiomeric excess (ee). This method not only simplifies the synthetic process but also enhances the overall efficiency and scalability of production.

The pharmacological properties of rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate have also been explored in preclinical studies. Initial screening has shown that this compound exhibits promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate specific neurotransmitter systems makes it a candidate for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In the context of drug metabolism, understanding how rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate is processed by the human body is crucial for its development as a therapeutic agent. Metabolic studies have indicated that this compound undergoes biotransformation primarily through cytochrome P450 enzymes, which are responsible for phase I metabolism. The resulting metabolites are then further processed through phase II conjugation reactions before being excreted from the body. This information is vital for optimizing dosing regimens and minimizing potential side effects.

The safety profile of rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate has also been evaluated in preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, as with any new chemical entity, comprehensive safety assessments will be required before it can advance to clinical trials.

In conclusion, rac-tert-butyl (2R,5R)-5-ethyl-2-methylpiperidine-1-carboxylate (CAS No. 2023196-66-7) represents a promising compound with diverse applications in organic synthesis and medicinal chemistry. Its unique chiral structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing therapeutic strategies for various diseases.